This study investigates free water effect on the dynamic tensile properties of mortar. Fully saturated and saturated-then-redried mortar specimens with two porosities, namely common and high-porosity, are prepared and tested under quasi-static and dynamic split-tension states covering strain rates between 1.49e−06s−1 and 5.29s−1. The split-tensile strength and elastic modulus at different strain rates are quantified. Comparing the dynamic increase factor (DIF) for mortar tensile strength, a maximum difference of 1.2 at strain rate 5 s−1 is found between saturated and dried high-porosity mortars revealing the influence of free water. The testing data is compared with other existing data which shows the mortar water effect is more similar to concrete than limestone and sandstone. The high-speed camera images during the dynamic tests are analysed which revealed a water retarding effect on the dynamic split-tension failure process, resulting in an initial crack delay of up to 0.4 ms due to free water. The wave speed for different mortar specimens at different strain rates is analysed, which shows that higher porosity is more sensitive to the water effect. Possible mechanisms leading to this water effect is discussed. Overall, the study provides a quantitative measure of the water enhancing effect on the dynamic tensile strength of mortar and offers insights into the practical use of water in the design and construction of mortar structures.

This work examines the compressive strength of natural stones, as estimated by Uniaxial compressive strength tests (UCS) and respective non-destructive tests results (Schmidt Hammer Rebound test, SHR, or an Ultrasonic Pulse Velocity transmission, UPV). In practice, aiming to correlate the values of the UCS test with the results of the NDT techniques, three empirical regression models are usually applied, a linear, an exponential, and a power mathematical model. In most cases, the regression analysis is referred to a limited dataset, for a specific type of stone, and thus the investigation is rather limited and cannot be used for the evaluation of a whole category of stones (such as limestone, marble etc.). For this reason, in the present work these three models are examined for a more expanded dataset, including different types of stones, and measured by different researchers. An optimized linear model is proposed for the prediction of the compressive strength based on the NDT results. The proposed models are extremely useful for various applications and different construction works, concerning either modern or historic restoration, especially when stone samples cannot be obtained and information about the properties of the building stone, or calibration curves, are not available.

In Brittany, invasive algae represent a real problem, unbalancing local ecosystems and threatening the economy and tourism, with massive stranding’s, especially in summer. The valorization of invasive algae in green processes and materials such as ecological building materials could represent a real opportunity to try to control the spread of these species. Raw earth is a locally sourced building material, non-toxic and sustainable. In this work, we propose then to compare the effect of four invasive Brittany seaweeds, exotic or indigenous, on the fresh state and hardened properties of raw earth material. In particular, we investigated the performance of Polyopes lancifolius, Solieria chordalis, Ulva sp. and Sargassum muticum on the compressive strength, water resistance and extrudability of the raw earth material. Several forms of seaweed extracts were tested, raw seaweeds dried and ground, freeze-dried hot water extracts and extracted polysaccharides. Our results showed that the incorporation of S. chordalis and S. muticum, in the freeze-dried form or polysaccharides, allows a threefold increase in the compressive strength and a better resistance to water.

In this study, the fresh state and hydration properties of 0–60% lithium slag blended cement pastes were investigated at water-binder ratio of 0.47. The workability of the fresh pastes was evaluated by measuring the air content, marsh cone flow, mini-slump flow, setting times, and through rheology tests. A 40% lithium slag cement could produce 91% strength activity index at 28 days; mini-slump pat diameter of 70.54 mm; marsh cone flow efflux time of 145 s; air content 0.6%; hydration heat of 300 J/g (at 72 h). At replacement levels above 40%, the strength activity index, air content, mini-slump flow, hydration heat, and fluidity were significantly reduced. Experimental investigations confirm that the mini-slump test provides the best correlation coefficients (R2 = 0.96) with the maximum shear viscosity of lithium slag cement pastes than the marsh cone flow efflux time and air content. The classical slump and rheological models were used to characterise the mini-slump, yield stress, and plastic viscosity of low to high volume lithium slag cement pastes. The present study recommends that a 40% lithium slag cement paste is a viable option to produce green concrete for optimum fresh, hydration, rheological, and hardened properties.

Passing ability is an important property of self-compacting concrete (SCC). Blockage due to poor passing ability leads to the formation of voids, thereby creating weak areas in concrete structure. Moreover, the aggregate morphology greatly influences the passing ability of fresh SCC. In this study, the 3D laser scanning technology and the digital image processing technology were used to quantitatively characterize the aggregate morphology. The aggregate Clump model with natural morphology was generated using the Bubble Pack algorithm. Also, a virtual aggregate database was built, and a 3D discrete element modeling framework for J-Ring test based on the adhesive rolling resistance linear model was proposed. On this basis, the effects of sphericity from 0.5 to 0.9, angularity index from 250 to 650, and rebar spacing from 37.7 to 79.5 mm on the passing ability of SCC were quantitatively analyzed, and the blockage mechanism of SCC was discussed from the meso-scale level. The results show that blockage in SCC is a probabilistic event. The existence of flaky, elongated and multi-angular aggregates increases the possibility of forming granular arches, and the closer the aggregate is to a sphere or the smoother the surface contour, the better the passing ability of fresh SCC. However, when the sphericity index is greater than 0.8, the angularity index is greater than 550, and the rebar spacing is greater than three times the maximum aggregate size, the effect of aggregate morphology or rebar spacing on the passing ability of SCC is not significant.

Thermal cracking has long been a major concern for airport bituminous pavements in cold regions since it is in close connection with the safe operation of aircraft. This study aims to develop a design method for low-temperature performance-oriented airport bituminous mixtures. The research work mainly includes selecting design parameter, establishing design procedure, and verifying design method. The test and analysis results showed that the destructive tensile strain (DTS) of low-temperature splitting test was sensitive to the change of bitumen content, and can accurately characterize the thermal cracking resistance of the bituminous mixtures. Therefore, DTS was suitable as the design parameter, and its critical values were proposed for different climatic conditions. Furthermore, a new design procedure was established by incorporating DTS into the designs of gradation and optimum bitumen content. Through tests under different low temperature environments, it was verified that the design method can significantly improve the anti-cracking ability of designed bituminous mixtures. This study provides a new idea for enhancing the thermal cracking resistance of airport bituminous pavements in cold regions in terms of bituminous mixture design.

A review of the mechanical property development of concrete containing calcined clay was performed. A comparison of compressive and tensile strength results showed that concrete can be made to have equivalent or higher strength as an ordinary portland cement (OPC) system with up to 30% calcined clay or 50% blend of calcined clay and limestone fines in a limestone calcined clay cement (LC3) system, as long as the kaolinite content in the clay used is above 40%. Most of the strength development in these systems occurs during the first 7 days, making extended wet curing not necessary in these systems. Calcined clay systems are subject to the cross-over effect because of the high solubility of ettringite and lower cement degree of hydration at elevated temperatures. Concrete creep and shrinkage were found to be a function of the clay kaolinite content and replacement level. Bond strength was improved by the use of up to 20% metakaolin.

Structural failure during 3D concrete printing (3DCP) process due to the competition of two mechanisms, the elastic buckling and plastic collapse, has been largely observed in the experiments. Prediction of this phenomena has become as consequence an important task of this innovative construction technique. Due to its strong dependence on various parameters such as the properties of fresh concrete, the geometry of the printed structure and the printing parameters, the accurate prediction of the structural response during 3DCP is challenging. Specifically, the significant evolution in time of mechanical properties as well as the heterogeneous characteristics in nature of concrete at early age make it difficult to be determined and result in high uncertainty. This fact may be a reason for the important gap between the predicted failure of 3DCP and real experiments as usually stated in the literature. To improve the prediction, the probabilistic analysis is conducted in this work, to account for the uncertainty effect of fresh concrete properties on the structure’s response. For this purpose, the Kriging metamodeling technique is chosen to estimate the probability of two failure modes of concrete structure during printing. The applicability and effectiveness of this probabilistic analysis for the 3DCP is demonstrated through a large numerical investigation that is conducted with different structure geometries and printing strategies. The present study elucidates the significant impact of uncertainties on the structural behavior during 3DCP, which has been ignored in the literature.

Using split Hopkinson pressure bar (SHPB) to carry out the Brazilian disk test, for the calculation of the splitting tensile strain rate of the specimen, the method in the existing literature only considers the influence of the tensile stress, while in the actual splitting tensile process, the combined effect of compressive stress and tensile stress leads to a large error between the calculated strain rate and the measured strain rate. Therefore, the calculation of splitting tensile strain rate by the existing method is not accurate. To solve this problem, a new analytical method considering the tension–compression coupling was proposed in this study. The true strain rate of specimens can be obtained using the classical three-wave method of SHPB test and the basic performance parameters of bars and specimens. The results of this method were verified by numerical calculation and experiment. The results show that the strain–time history curve calculated by this method is highly consistent with the numerical results in terms of numerical verification, and the error range of strain rate is 1.2–8.6%. However, the error range of strain rate obtained using the existing method is 34.4–41.2%. The rising stage of strain–time history curve calculated by this method is highly consistent with the experimental results in terms of experimental verification, and the error range of strain rate is 1.7–14.7%. While the error range of strain rate obtained using the existing method is 47.2–58.5%. The existing method of splitting tensile strain rate will overestimate the dynamic tensile strength of material and make engineering design in a dangerous state.

The brick-to-mortar bond often represents the weakest link leading to cracking and failure of masonry structures. For this reason, the in-situ characterization of masonry’s flexural bond behaviour (here defined as flexural bond strength and flexural bond fracture energy), is essential for the assessment of existing buildings. Among masonry bond properties, the flexural bond strength is commonly determined on-site, given the minimal invasiveness of the so-called bond wrench test. However, often the reliability of the results is questioned inputting their large variability to the operator. The present study discharges this assumption by comparing the accuracy of various testing set-ups (manually-operated vs computer-controlled set-ups). Additionally, the influence of the specimen’s type (with/without head joints and couplets vs wallet) on the flexural bond strength assessment is studied providing preliminary correlation factors that can be of help for the in-situ measurement on single-wythe masonry. In addition, to obtain a complete description of the bond behaviour, a new test set-up able to determine the post-peak response is presented. Considerations regarding the dissipated bond fracture energy and its relation to the tensile fracture energy are provided with the support of literature data.